Cas no 70501-45-0 ( )

• Product Name: &nbsp
• CAS No: 70501-45-0
• MF: C₄H₃Cl₃N₄O
• MW: 229.451816797256
• CID: 975240
• PubChem ID: 305617
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC-202645
• 70501-45-0
• NSC202645
• DTXSID40308178
• 2,2,2-trichloro-N-(1H-1,2,4-triazol-5-yl)acetamide
•  

• Inchi： 1S/C4H3Cl3N4O/c5-4(6,7)2(12)10-3-8-1-9-11-3/h1H,(H2,8,9,10,11,12)
• InChI Key： XGOPBPCVVLQYCS-UHFFFAOYSA-N
• SMILES： ClC(C(NC1=NC=NN1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 227.93749
• Monoisotopic Mass: 227.937244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67